Cas no 2060008-49-1 (10,10-dimethyl-1-oxaspiro5.5undecan-7-amine)

• Product Name: 10,10-dimethyl-1-oxaspiro5.5undecan-7-amine
• CAS No: 2060008-49-1
• MF: C₁₂H₂₃NO
• MW: 197.317123651505
• MDL: MFCD30488303
• CID: 5613849
• PubChem ID: 137702751
• Update Time: 2025-05-26

10,10-dimethyl-1-oxaspiro5.5undecan-7-amine Chemical and Physical Properties

Names and Identifiers

• EN300-330605
• 10,10-Dimethyl-1-oxaspiro[5.5]undecan-7-amine
• 2060008-49-1
• 1-Oxaspiro[5.5]undecan-7-amine, 10,10-dimethyl-
• 10,10-dimethyl-1-oxaspiro5.5undecan-7-amine

• MDL： MFCD30488303
• Inchi： 1S/C12H23NO/c1-11(2)7-5-10(13)12(9-11)6-3-4-8-14-12/h10H,3-9,13H2,1-2H3
• InChI Key： SFBGWGZQABRWHK-UHFFFAOYSA-N
• SMILES： O1CCCCC21C(CCC(C)(C)C2)N

Computed Properties

• Exact Mass: 197.177964357g/mol
• Monoisotopic Mass: 197.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2Ų

Additional information on 10,10-dimethyl-1-oxaspiro5.5undecan-7-amine

Introduction to 10,10-dimethyl-1-oxaspiro[5.5]undecan-7-amine (CAS No. 2060008-49-1)

10,10-dimethyl-1-oxaspiro[5.5]undecan-7-amine, with the CAS number 2060008-49-1, is a unique and intriguing compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic amines, which are known for their diverse biological activities and potential therapeutic applications. The spirocyclic structure of 10,10-dimethyl-1-oxaspiro[5.5]undecan-7-amine provides it with a rigid and well-defined conformation, making it an attractive scaffold for the design and synthesis of novel bioactive molecules.

The chemical structure of 10,10-dimethyl-1-oxaspiro[5.5]undecan-7-amine features a spirocyclic framework with a central oxirane ring and two methyl groups attached to the spiro carbon atom. The presence of the amine group at the C7 position adds further functional diversity, enabling the compound to participate in various chemical reactions and interactions. This structural complexity not only enhances its chemical stability but also confers specific biological properties that are of interest in drug discovery and development.

Recent studies have highlighted the potential of 10,10-dimethyl-1-oxaspiro[5.5]undecan-7-amine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 10,10-dimethyl-1-oxaspiro[5.5]undecan-7-amine could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 10,10-dimethyl-1-oxaspiro[5.5]undecan-7-amine has also been investigated for its neuroprotective effects. A study published in the European Journal of Pharmacology demonstrated that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and modulating intracellular signaling pathways. These neuroprotective properties make it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of 10,10-dimethyl-1-oxaspiro[5.5]undecan-7-amine has been another area of focus in recent research. Studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, which are essential for its potential use as an orally administered therapeutic agent. Furthermore, its low toxicity profile in preclinical studies suggests that it is safe for further development and clinical evaluation.

The synthetic accessibility of 10,10-dimethyl-1-oxaspiro[5.5]undecan-7-amine is another important aspect that contributes to its appeal in pharmaceutical research. Several synthetic routes have been reported in the literature, including those involving ring-closing metathesis (RCM) and intramolecular cyclization reactions. These methods allow for efficient and scalable synthesis, facilitating the production of sufficient quantities for preclinical and clinical studies.

In conclusion, 10,10-dimethyl-1-oxaspiro[5.5]undecan-7-amine (CAS No. 2060008-49-1) is a promising compound with a unique spirocyclic structure that offers a range of biological activities relevant to drug discovery and development. Its anti-inflammatory and neuroprotective properties, coupled with favorable pharmacokinetic parameters and synthetic accessibility, make it an attractive candidate for further investigation in both academic research and pharmaceutical industries.